Cas no 1526805-55-9 (5-Isothiazolemethanol, α-(2-aminoethyl)-)

• Product Name: 5-Isothiazolemethanol, α-(2-aminoethyl)-
• CAS No: 1526805-55-9
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 5274355
• Update Time: 2025-10-25

5-Isothiazolemethanol, α-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolemethanol, α-(2-aminoethyl)-

• Inchi： 1S/C6H10N2OS/c7-3-1-5(9)6-2-4-8-10-6/h2,4-5,9H,1,3,7H2
• InChI Key： OXDYMEKYWJNGQM-UHFFFAOYSA-N
• SMILES： C(C1SN=CC=1)(O)CCN

Additional information on 5-Isothiazolemethanol, α-(2-aminoethyl)-

Comprehensive Overview of 5-Isothiazolemethanol, α-(2-aminoethyl)- (CAS No. 1526805-55-9)

5-Isothiazolemethanol, α-(2-aminoethyl)- (CAS No. 1526805-55-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring an isothiazole core linked to an aminoethyl side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The CAS No. 1526805-55-9 identifier ensures precise tracking in regulatory and commercial databases, making it a critical reference for chemists and industry professionals.

In recent years, the demand for 5-Isothiazolemethanol derivatives has surged, driven by advancements in heterocyclic chemistry and the need for novel small-molecule therapeutics. The compound’s α-(2-aminoethyl) moiety enhances its reactivity, enabling efficient derivatization for targeted applications. For instance, its incorporation into kinase inhibitors and antimicrobial agents has been explored in preclinical studies. This aligns with the growing trend of structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

From a synthetic perspective, CAS No. 1526805-55-9 is often synthesized via multistep organic reactions, including condensation and reduction steps. Its isothiazole ring system is known for stability under physiological conditions, a trait highly valued in prodrug development. Laboratories optimizing green chemistry protocols have also investigated eco-friendly routes to produce this compound, addressing the global push for sustainable chemical manufacturing. Such innovations resonate with search trends like “green synthesis of heterocycles” and “biocompatible intermediates,” reflecting user interest in environmentally conscious research.

The pharmacological potential of 5-Isothiazolemethanol, α-(2-aminoethyl)- extends to central nervous system (CNS) drug candidates, where its aminoethyl group may facilitate blood-brain barrier penetration. This has sparked discussions in neuroscience communities, particularly around neuroprotective agents and neurotransmitter analogs. Online queries such as “CNS-active isothiazole derivatives” highlight the compound’s relevance in cutting-edge therapeutic areas. Additionally, its role in crop protection chemicals has been examined, tying into broader agricultural trends like precision farming and low-residue pesticides.

Analytical characterization of CAS No. 1526805-55-9 typically involves HPLC, NMR, and mass spectrometry to ensure purity and structural integrity. These techniques are frequently searched alongside terms like “QC methods for specialty chemicals,” underscoring the importance of rigorous quality control in industrial and academic settings. Furthermore, the compound’s logP and pKa values are critical parameters for ADMET profiling, a recurring theme in AI-powered drug discovery platforms.

In conclusion, 5-Isothiazolemethanol, α-(2-aminoethyl)- (CAS No. 1526805-55-9) represents a multifaceted tool for modern chemical research. Its applications span drug development, agricultural science, and material innovation, aligning with trending search topics like “next-gen heterocyclic scaffolds” and “high-value chemical intermediates.” As interdisciplinary collaborations grow, this compound is poised to play a pivotal role in addressing global challenges in health and sustainability.